Cas no 1864648-11-2 (1-(2,2-Dimethylthietan-3-yl)-3-(prop-2-yn-1-yl)urea)

• Product Name: 1-(2,2-Dimethylthietan-3-yl)-3-(prop-2-yn-1-yl)urea
• CAS No: 1864648-11-2
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 4770559
• Update Time: 2026-02-26

1-(2,2-Dimethylthietan-3-yl)-3-(prop-2-yn-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dimethylthietan-3-yl)-3-(prop-2-yn-1-yl)urea

• Inchi： 1S/C9H14N2OS/c1-4-5-10-8(12)11-7-6-13-9(7,2)3/h1,7H,5-6H2,2-3H3,(H2,10,11,12)
• InChI Key： ONTYDZBDHIWSFP-UHFFFAOYSA-N
• SMILES： S1CC(C1(C)C)NC(NCC#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4